alpha-Septithiophene

• IUPAC Name: 2,5-bis[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophene
• InChI: InChI=1S/C28H16S7/c1-3-17(29-15-1)19-5-7-21(31-19)23-9-11-25(33-23)27-13-14-28(35-27)26-12-10-24(34-26)22-8-6-20(32-22)18-4-2-16-30-18/h1-16H
• InChI Key: DCIYLINCGGGNLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(S2)C3=CC=C(S3)C4=CC=C(S4)C5=CC=C(S5)C6=CC=C(S6)C7=CC=CS7
• Molecular Formula: C28H16S7
• DSSTOX Substance ID: DTXSID70518889
• Molecular Weight: 576.9 g/mol
• CAS RN: 86100-63-2

Description

Physical And Chemical Properties Analysis

Alpha-Septithiophene is a solid substance at 20 degrees Celsius. It appears as an orange to amber to dark red powder or crystal. The melting point is 328°C and the boiling point is 104°C at 7mmHg.

Scientific Research Applications

Organic Electronics and Semiconductors

Alpha-Septithiophene demonstrates promising applications in organic electronics, particularly in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Its structural properties contribute to high charge carrier mobilities and efficient electroluminescence. For instance, studies have explored the correlation between the number of thiophene units in alpha-Septithiophene and its impact on structural order and carrier mobility in thin-film transistors, highlighting its potential in enhancing electronic device performance (Nagamatsu et al., 2005).

Molecular Packing and Crystal Structure

Research into the molecular packing and crystal structure of alpha-Septithiophene has provided insights into its solid-state properties. X-ray single crystal analyses have revealed the molecular geometry and packing of alpha-Septithiophene in single crystals, presenting a basis for understanding its behavior in various applications, including optoelectronics and nanotechnology (Azumi et al., 2003).

Self-Assembly and Chiral Properties

The ability of alpha-Septithiophene to undergo self-assembly into organized structures has been extensively studied. This includes investigations into chiral amphiphilic self-assembled structures, which are significant for applications in nanotechnology and materials science. The self-assembly properties and the odd-even effects on the stability of these assemblies provide a foundation for designing advanced materials with specific optical and electronic functions (Henze et al., 2006).

Optoelectronic Applications

Alpha-Septithiophene's optoelectronic properties make it a valuable material for applications in light-emitting devices. It has been utilized as a buffer layer in OLEDs to improve carrier injection, lower operating voltages, and enhance light-emitting efficiencies. The molecular design of alpha-Septithiophene, including the tailoring of substituents, allows for fine-tuning its solid-state properties, thereby optimizing its performance in optoelectronic devices (Lim et al., 2001).

Safety and Hazards

Alpha-Septithiophene should be handled with care to avoid breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition.